Cas no 119534-79-1 (Benzenamine, 3-(tridecafluorohexyl)-)

• Product Name: Benzenamine, 3-(tridecafluorohexyl)-
• CAS No: 119534-79-1
• MF: C₁₂H₆F₁₃N
• MW: 411.161988735199
• MDL: MFCD03412266
• CID: 1211942
• PubChem ID: 14251127
• Update Time: 2025-04-20

Benzenamine, 3-(tridecafluorohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(tridecafluorohexyl)-
• MFCD03412266
• 119534-79-1
• 3-(Perfluorohexyl)aniline; 97%
• SCHEMBL9651762
• NS00109366
• 3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)aniline
• DTXSID10895722
• QSHAXUHMVBEXQL-UHFFFAOYSA-N
• 3-(tridecafluorohexyl)aniline
• 3-(PERFLUOROHEXYL)ANILINE

• MDL： MFCD03412266
• Inchi： 1S/C12H6F13N/c13-7(14,5-2-1-3-6(26)4-5)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h1-4H,26H2
• InChI Key： QSHAXUHMVBEXQL-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C1C=CC=C(C=1)N)(F)F)(F)F)F

Computed Properties

• Exact Mass: 474.99118
• Monoisotopic Mass: 411.0292653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines